Cas no 1286733-13-8 (2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide
• CAS No: 1286733-13-8
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 6380846
• PubChem ID: 47338739
• Update Time: 2025-06-09

2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide
• 2-indol-1-yl-N-(2-thiophen-3-ylethyl)acetamide
• 1286733-13-8
• F6089-5671
• 2-(1H-indol-1-yl)-N-[2-(thiophen-3-yl)ethyl]acetamide
• AKOS024531590
• 2-(1H-indol-1-yl)-N-(2-(thiophen-3-yl)ethyl)acetamide

• Inchi： 1S/C16H16N2OS/c19-16(17-8-5-13-7-10-20-12-13)11-18-9-6-14-3-1-2-4-15(14)18/h1-4,6-7,9-10,12H,5,8,11H2,(H,17,19)
• InChI Key： AWLJIXBLLNGBGL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCNC(CN1C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 284.09833431g/mol
• Monoisotopic Mass: 284.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.3Ų

Additional information on 2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide

Introduction to 2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide (CAS No. 1286733-13-8)

2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide, identified by its Chemical Abstracts Service number CAS No. 1286733-13-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a hybrid structure of indole and thiophene moieties, has garnered attention due to its potential biological activities and structural characteristics that make it a promising candidate for further research and development in drug discovery.

The indole ring, a core structural unit in numerous bioactive natural products and pharmacologically relevant compounds, contributes to the unique electronic and steric properties of 2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide. Indole derivatives are well-documented for their involvement in various biological processes, including modulation of neurotransmitter systems, immune responses, and anti-inflammatory actions. The presence of the thiophene ring further enhances the molecular complexity, introducing additional aromaticity and potential for diverse interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such hybrid compounds more accurately. The combination of indole and thiophene in 2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide suggests potential applications in the development of novel therapeutic agents targeting neurological disorders, cancer, and inflammatory diseases. The ethylacetamide moiety may contribute to metabolic stability and bioavailability, making this compound an attractive scaffold for pharmacological exploration.

In the context of modern drug discovery, the synthesis of structurally diverse molecules is crucial for identifying new lead compounds with improved efficacy and reduced toxicity. The synthesis of 2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation.

Current research in medicinal chemistry emphasizes the development of molecules that can modulate specific biological pathways with high selectivity. The indole-thiophene hybrid structure of 2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide offers a unique opportunity to explore such selectivity. For instance, studies have shown that indole derivatives can interact with serotonin receptors, while thiophene-based compounds exhibit activity against certain enzymes involved in cancer cell proliferation. The synergistic effects of these two moieties may lead to the discovery of novel therapeutic agents with combined mechanisms of action.

The pharmacokinetic properties of 2-(1H-indol-1-yl)-N-2-(thiophen-3-yl)ethylacetamide are also a critical area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its pharmacological profile. Advanced techniques such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate the molecular structure and dynamics of this compound. These studies provide valuable insights into its potential interactions with biological targets and its overall behavior within living systems.

Furthermore, the role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 2-(1H-indol-1-yl)-N-2-(thiophen-3-yethylacetamide might bind to various biological targets, such as enzymes and receptors. These simulations help researchers identify key interactions that could be exploited to enhance its therapeutic effects. Additionally, virtual screening techniques have been employed to rapidly sift through large libraries of compounds for those with promising biological activity.

In conclusion, 2-(1H-indol - 1 - yl ) - N - 2 - ( thiophen - 3 - yl ) ethyl acet amide ( CAS No . 1286733 - 13 - 8 ) represents a fascinating compound with potential applications in pharmaceutical research . Its unique structural features , combined with recent advancements in synthetic chemistry and computational biology , make it a valuable candidate for further exploration . As our understanding of molecular interactions continues to evolve , compounds like this one hold promise for the development of innovative treatments for a wide range of diseases .